Cas no 2287262-96-6 (2-Amino-2-[3-(5-fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(5-fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287262-96-6
• MF: C₁₂H₂₀FNO₂
• MW: 229.291107177734
• CID: 6583818
• PubChem ID: 137946012
• Update Time: 2025-05-26

2-Amino-2-[3-(5-fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-[3-(5-fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2287262-96-6
• 2-amino-2-[3-(5-fluoropentyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-6760897

• Inchi： 1S/C12H20FNO2/c13-5-3-1-2-4-11-6-12(7-11,8-11)9(14)10(15)16/h9H,1-8,14H2,(H,15,16)
• InChI Key： XHPJBAFSZAMULZ-UHFFFAOYSA-N
• SMILES： FCCCCCC12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 229.14780704g/mol
• Monoisotopic Mass: 229.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(5-fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-Amino-2-[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid

The compound 2-Amino-2-[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid, with CAS No: 2287262-96-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which plays a crucial role in its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane frameworks in drug design due to their ability to enhance molecular stability and improve bioavailability. The presence of a 5-fluoropentyl group further enhances the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic interventions. Researchers have explored its potential in treating neurological disorders, particularly those involving neurotransmitter imbalances, such as depression and anxiety.

The acetic acid moiety in this compound serves as a key functional group, contributing to its ability to interact with biological targets such as enzymes and receptors. This interaction is critical for modulating cellular signaling pathways, which is essential for therapeutic efficacy. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound with high precision, facilitating its optimization for clinical use.

One of the most exciting developments involving this compound is its role in neuroprotective therapies. Studies have demonstrated that 2-Amino-2-[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid exhibits potent antioxidant properties, which can mitigate oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier efficiently further underscores its potential as a novel therapeutic agent.

In addition to its neurological applications, this compound has shown promise in oncology research. Preclinical studies suggest that it may inhibit the growth of certain cancer cell lines by targeting specific oncogenic pathways. The integration of fluorinated alkyl chains into its structure not only enhances its pharmacokinetic profile but also contributes to its selective cytotoxicity against malignant cells.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of bicyclo[1.1.1]pentane as a core structure requires precise stereochemical control to ensure optimal biological activity. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to achieve high yields and enantiomeric purity.

From an environmental standpoint, the development of this compound aligns with the principles of green chemistry. Its synthesis minimizes the use of hazardous reagents and maximizes atom economy, reducing waste generation during production. This approach not only enhances sustainability but also ensures that the compound can be manufactured on a larger scale without significant environmental impact.

In conclusion, 2-Amino-2-[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid represents a significant advancement in medicinal chemistry, offering diverse therapeutic possibilities across multiple disease areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development strategies aimed at improving human health and well-being.